Cas no 945978-55-2 (5-Chloro-N-(3,4-dimethoxyphenyl)pyrazine-2-carboxamide)

• Product Name: 5-Chloro-N-(3,4-dimethoxyphenyl)pyrazine-2-carboxamide
• CAS No: 945978-55-2
• MF: C₁₃H₁₂ClN₃O₃
• MW: 293.705681800842
• CID: 3167912
• PubChem ID: 84820024
• Update Time: 2025-07-23

5-Chloro-N-(3,4-dimethoxyphenyl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-pyrazine-2 carboxylic acid(3,4-dimethoxy-phenyl)-amide
• 945978-55-2
• 5-Chloro-N-(3,4-dimethoxyphenyl)-2-pyrazinecarboxamide
• 5-Chloro-N-(3,4-dimethoxyphenyl)pyrazine-2-carboxamide
• SYB62864
• DB-213111
• 5-chloro-pyrazine-2 carboxylic acid (3,4-dimethoxy-phenyl)-amide
• SCHEMBL307923
• CJJIWSJVIZMHOI-UHFFFAOYSA-N

• Inchi： 1S/C13H12ClN3O3/c1-19-10-4-3-8(5-11(10)20-2)17-13(18)9-6-16-12(14)7-15-9/h3-7H,1-2H3,(H,17,18)
• InChI Key： CJJIWSJVIZMHOI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(NC1=CC=C(C(=C1)OC)OC)=O

Computed Properties

• Exact Mass: 293.0567189Da
• Monoisotopic Mass: 293.0567189Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.3Ų

Additional information on 5-Chloro-N-(3,4-dimethoxyphenyl)pyrazine-2-carboxamide

Introduction to 5-Chloro-N-(3,4-dimethoxyphenyl)pyrazine-2-carboxamide (CAS No. 945978-55-2)

5-Chloro-N-(3,4-dimethoxyphenyl)pyrazine-2-carboxamide, with the chemical formula C₁₂H₁₁ClN₃O₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chloro substituent and a pyrazine core, combined with methoxy groups on the phenyl ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The CAS No. 945978-55-2 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and reproducibility in experimental studies. Its molecular structure incorporates elements that are frequently explored in the design of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

In recent years, there has been a growing interest in pyrazine derivatives due to their demonstrated pharmacological properties. Pyrazines are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 5-Chloro-N-(3,4-dimethoxyphenyl)pyrazine-2-carboxamide enhances its potential as a lead compound for further development.

The chloro group at the 5-position of the pyrazine ring introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions. This reactivity is exploited in synthetic chemistry to introduce additional functional groups or to link the compound to other pharmacophores. The methoxy groups on the phenyl ring contribute to hydrophobic interactions and can influence the compound's solubility and metabolic stability.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 5-Chloro-N-(3,4-dimethoxyphenyl)pyrazine-2-carboxamide serve as valuable starting points for generating novel analogs with enhanced potency and selectivity. Researchers have employed computational methods to predict binding affinities and optimize molecular interactions, leveraging virtual screening techniques to identify promising candidates for experimental validation.

The pharmaceutical industry has increasingly adopted innovative approaches to accelerate drug development. High-throughput screening (HTS) and structure-based drug design (SBDD) are among the methodologies that have gained prominence. These approaches enable the rapid evaluation of large libraries of compounds, including derivatives of 5-Chloro-N-(3,4-dimethoxyphenyl)pyrazine-2-carboxamide, against various biological targets.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a modulator of key signaling pathways. For instance, its ability to interact with enzymes involved in inflammation and neurotransmission makes it a candidate for treating conditions such as chronic pain and neurodegenerative disorders. The methoxy-substituted phenyl ring may enhance binding interactions with specific protein targets, improving therapeutic efficacy.

The development of novel pharmaceuticals often involves rigorous testing to assess safety and efficacy. In vitro assays are conducted to evaluate cytotoxicity, enzyme inhibition, and interaction with biological receptors. Animal models provide further insights into pharmacokinetic profiles and potential side effects before human clinical trials are initiated.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the process by enabling faster data analysis and hypothesis generation. Machine learning algorithms can predict properties such as ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles, guiding researchers toward optimizing compounds like 5-Chloro-N-(3,4-dimethoxyphenyl)pyrazine-2-carboxamide for clinical development.

The future directions in research involving this compound include exploring its potential as an intermediate in multistep syntheses and investigating its role in combinatorial therapies. By combining it with other bioactive molecules, researchers aim to develop synergistic treatments that address complex diseases more effectively.

In conclusion, 5-Chloro-N-(3,4-dimethoxyphenyl)pyrazine-2-carboxamide (CAS No. 945978-55-2) represents a promising candidate for further pharmaceutical exploration. Its unique structural features and potential biological activities position it as a valuable asset in medicinal chemistry research. As advancements continue in synthetic methodologies and computational biology, the prospects for developing novel therapeutics derived from this compound remain encouraging.